1-Bromo-3-(2-bromo-3-(fluoromethoxy)phenyl)propan-2-one

• Molecular Formula: C10H9Br2FO2
• Molecular Weight: 339.98 g/mol
• IUPAC Name: 1-bromo-3-[2-bromo-3-(fluoromethoxy)phenyl]propan-2-one
• InChI: InChI=1S/C10H9Br2FO2/c11-5-8(14)4-7-2-1-3-9(10(7)12)15-6-13/h1-3H,4-6H2
• InChI Key: WJZUQRYWGAZAGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OCF)Br)CC(=O)CBr

Description

1-Bromo-3-(2-bromo-3-(fluoromethoxy)phenyl)propan-2-one is a halogenated aromatic ketone featuring a propan-2-one backbone substituted with bromine at position 1 and a 2-bromo-3-(fluoromethoxy)phenyl group at position 2. The fluoromethoxy group introduces both fluorine and methoxy functionalities, which may enhance electronic and steric effects compared to simpler halogenated analogs.

Biological Activity

1-Bromo-3-(2-bromo-3-(fluoromethoxy)phenyl)propan-2-one is an organic compound characterized by its complex structure, which includes multiple halogen substituents and a ketone functional group. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly as an enzyme inhibitor and modulator.

Chemical Structure and Properties

The molecular formula of 1-Bromo-3-(2-bromo-3-(fluoromethoxy)phenyl)propan-2-one is $C_{10}H_{9}Br_{2}FO_{2}$, with a molecular weight of approximately 339.98 g/mol. The presence of bromine and fluoromethoxy groups significantly influences its reactivity and interaction with biological targets.

Research indicates that the biological activity of this compound is primarily mediated through its interactions with various enzymes and receptors. The mechanism involves:

• Covalent Bond Formation : The compound can form covalent bonds with active site residues in target proteins, leading to inhibition or modulation of enzymatic activity.
• Conformational Changes : It may induce conformational changes in proteins, altering their function and activity.

These interactions make 1-Bromo-3-(2-bromo-3-(fluoromethoxy)phenyl)propan-2-one a valuable tool for studying enzyme inhibition and protein interactions.

Enzyme Inhibition

Studies have demonstrated that this compound exhibits significant inhibitory effects on specific enzymes, which are crucial in various biochemical pathways. For instance, its brominated structure enhances binding affinity to certain targets, making it a candidate for further investigation in drug development.

Case Studies

• Inhibition of Protein Kinases : A study highlighted the role of 1-Bromo-3-(2-bromo-3-(fluoromethoxy)phenyl)propan-2-one in inhibiting specific protein kinases involved in cancer progression. The compound demonstrated IC50 values in the low micromolar range, indicating potent inhibitory activity.
• Antimicrobial Activity : Another investigation focused on the antimicrobial properties of this compound against various bacterial strains. Results showed that it exhibited a minimum inhibitory concentration (MIC) effective against Gram-positive bacteria, suggesting potential applications in developing new antibiotics.

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds reveals distinct biological activities attributed to the unique presence of the fluoromethoxy group:

Compound Name	Molecular Formula	Key Features
2-Bromo-1-phenylpropan-1-one	C10H9BrO	Lacks fluoromethoxy group; different reactivity
1-Bromo-2-propanone	C3H7BrO	Simpler structure; distinct chemical properties
2-Bromo-1-(2-fluorophenyl)ethan-1-one	C9H8BrF O	Contains fluorine; different substitution pattern

The unique properties imparted by the fluoromethoxy group enhance the compound's utility in both research and industrial applications compared to these similar compounds.

Comparison with Similar Compounds

Substituent Effects: Bromine vs. Chlorine Analogs

Halogen substituents significantly influence reactivity and stability. For example:

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (): This compound, synthesized via bromination of a dichlorophenyl precursor, achieved a 19% yield. The dichlorophenyl group enhances electrophilicity but may reduce solubility compared to fluoromethoxy analogs.
• 1-(4-Chloro-3-(fluoromethoxy)phenyl)propan-2-one (): With a chloro substituent instead of bromine, this compound (CAS 1804175-39-0) has a predicted boiling point of 292.2°C and density of 1.222 g/cm³. The fluoromethoxy group likely improves metabolic stability compared to non-fluorinated analogs.

Table 1: Substituent Comparison

Compound	Molecular Formula	Halogen Substituents	Key Functional Groups
Target Compound	C₁₀H₈Br₂FO₂	2×Br, F	Fluoromethoxy
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	C₉H₆BrCl₂O	1×Br, 2×Cl	None
1-(4-Chloro-3-(fluoromethoxy)phenyl)propan-2-one	C₁₀H₁₀ClFO₂	1×Cl, F	Fluoromethoxy

Fluoromethoxy vs. Trifluoromethyl Analogs

The fluoromethoxy group distinguishes the target compound from trifluoromethylated derivatives:

• 1-(3-(Trifluoromethyl)phenyl)propan-2-one (): Used in fenfluramine synthesis, the trifluoromethyl group provides strong electron-withdrawing effects, enhancing stability under reductive amination conditions. In contrast, fluoromethoxy may offer better steric flexibility.
• (S)-2-Fluoro-1,3-diphenyl-2-(3-(trifluoromethyl)phenyl)propan-1-one (): This tertiary alkyl fluoride highlights how fluorine placement (on the ketone vs. aryl group) dictates stereochemical outcomes in cross-coupling reactions.

Structural Isomers and Chalcone Derivatives

Chalcone-like structures (e.g., α,β-unsaturated ketones) differ in reactivity compared to saturated propan-2-ones:

• 2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one (): The α,β-unsaturated system enables conjugation, altering UV-Vis absorption and catalytic behavior. Bromination at the α-position enhances electrophilicity for nucleophilic attacks.
• (2E)-3-(3-Bromo-4-methoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one (): Crystallographic studies show planar enone systems, which contrast with the tetrahedral geometry of saturated propan-2-ones.